Cas no 645395-07-9 (1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]-)

1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]- structure
645395-07-9 structure
Product Name:1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]-
CAS No:645395-07-9
MF:C24H34O7
MW:434.522568225861
CID:1679614
PubChem ID:71379704
Update Time:2025-04-21

1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]-
    • 2-[[2,2-bis(hydroxymethyl)-3-phenylmethoxypropoxy]methyl]-2-(phenylmethoxymethyl)propane-1,3-diol
    • 645395-07-9
    • Bis[2,2-bis(hydroxymethyl)-3-(benzyloxy)propyl] ether
    • DTXSID30802256
    • 2,2'-[Oxybis(methylene)]bis{2-[(benzyloxy)methyl]propane-1,3-diol}
    • Inchi: 1S/C24H34O7/c25-13-23(14-26,17-29-11-21-7-3-1-4-8-21)19-31-20-24(15-27,16-28)18-30-12-22-9-5-2-6-10-22/h1-10,25-28H,11-20H2
    • InChI Key: NKTVZNSXNIHUBG-UHFFFAOYSA-N
    • SMILES: O(CC(CO)(CO)COCC1C=CC=CC=1)CC(CO)(CO)COCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 434.23052
  • Monoisotopic Mass: 434.23045342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 16
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.61
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.